Cas no 380342-93-8 (4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid)

• Product Name: 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid
• CAS No: 380342-93-8
• MF: C₁₅H₁₂ClNO₄S
• MW: 337.778081893921
• MDL: MFCD02725475
• CID: 3104736
• PubChem ID: 2377198
• Update Time: 2025-08-03

4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(2,3-dihydro-indole-1-sulfonyl)-benzoic acid
• 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid
• MFCD02725475
• Oprea1_154086
• 4-chloro-3-(2,3-dihydroindol-1-ylsulfonyl)benzoic Acid
• G31596
• Z45680523
• FQA34293
• 4-CHLORO-3-(2,3-DIHYDROINDOLE-1-SULFONYL)BENZOIC ACID
• AKOS000115009
• 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoicacid
• 380342-93-8
• EN300-00518

• MDL： MFCD02725475
• Inchi： 1S/C15H12ClNO4S/c16-12-6-5-11(15(18)19)9-14(12)22(20,21)17-8-7-10-3-1-2-4-13(10)17/h1-6,9H,7-8H2,(H,18,19)
• InChI Key： IVMIMSXDLXNILK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 337.018
• Monoisotopic Mass: 337.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid

Introduction to 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid (CAS No. 380342-93-8)

4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid, identified by its CAS number 380342-93-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both chloro and sulfonyl functional groups, which contribute to its unique chemical properties and biological activities. The structural framework of this molecule integrates a benzoic acid core with a substituted indole moiety, making it a promising candidate for further exploration in drug discovery and development.

The indole scaffold, a prominent structural motif in numerous bioactive natural products and pharmacologically relevant compounds, is particularly noteworthy for its role in modulating various biological pathways. In particular, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The incorporation of a sulfonyl group at the 1-position of the indole ring enhances the compound's solubility and metabolic stability, which are critical factors for its efficacy as a drug candidate.

One of the most compelling aspects of 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of both a chloro substituent and a sulfonyl group provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has made it an attractive building block for medicinal chemists working on developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that it could interact with proteins implicated in inflammation and oxidative stress, which are key mechanisms in conditions such as arthritis and neurodegenerative diseases.

The benzoic acid moiety in this compound also contributes to its potential therapeutic utility. Benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties, making them valuable components in both prescription medications and over-the-counter remedies. By combining this moiety with the indole and sulfonyl functional groups, 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid may offer a synergistic effect that enhances its biological activity.

In the realm of drug discovery, the synthesis of 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid has been optimized using modern synthetic techniques to improve yield and purity. Advances in catalytic methods have allowed for more efficient transformations, reducing the environmental impact of its production while maintaining high chemical integrity. These improvements are crucial for ensuring that pharmaceutical-grade materials can be produced reliably for preclinical and clinical studies.

Preclinical studies have begun to explore the pharmacological profile of 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid, focusing on its interaction with biological targets and potential side effects. Initial results suggest that the compound exhibits moderate affinity for certain receptors without significant toxicity at tested doses. However, further research is needed to fully characterize its pharmacokinetic properties and long-term safety profile.

The integration of 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid into drug development pipelines represents a significant step forward in creating novel therapeutic strategies. Its unique structural features make it a versatile tool for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

The future prospects for 4-chloro-3-(2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid are bright, with ongoing studies aimed at expanding its chemical space and exploring new biological functions. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible clinical benefits. By leveraging cutting-edge technologies and innovative methodologies, researchers can harness the full potential of this compound as a cornerstone in next-generation drug development.